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For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Pigment Red 14 is a synthetic organic pigment belonging to the monoazo class of
colorants. Characterized by its bordeaux red hue, it finds application in various industrial
sectors, including paints, inks, and plastics. This technical guide provides a detailed overview
of its chemical identity, properties, and synthesis, with a focus on aspects relevant to research
and development. While toxicological and biological activity data for C.l. Pigment Red 14 are
not extensively available in the public domain, this guide will address the general
considerations for azo pigments within a research and drug development context.

Chemical Identity and Synonyms

C.l. Pigment Red 14 is chemically identified as 4-[(4-chloro-2-nitrophenyl)azo]-3-hydroxy-N-(2-
methylphenyl)naphthalene-2-carboxamide.[1] It is registered under CAS Number 6471-50-7
and has the Colour Index generic name C.I. Pigment Red 14 and number C.I. 12380.[1]

A variety of synonyms and trade names are used for this pigment, including:
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e Permanent Bordeaux FGR
» Helio Fast Bordeaux BR
e 4-((4-Chloro-2-nitrophenyl)diazenyl)-3-hydroxy-N-(o-tolyl)-2-naphthamide

Physicochemical Properties

A summary of the available quantitative data for C.l. Pigment Red 14 is presented in the table
below. It is important to note that comprehensive, publicly available data on properties such as
solubility in various organic solvents and detailed spectroscopic analyses are limited.

Property Value Reference
Molecular Formula C24H17CIN4Oa4 [1]
Molecular Weight 460.87 g/mol [1]
CAS Number 6471-50-7 [1]
C.I. Number 12380 [1]
Appearance Powder [2]
Density 1.422 g/cm3 at 23°C [2]
Vapor Pressure 0 Pa at 25°C [2]
Synthesis

The synthesis of C.I. Pigment Red 14 is a classic example of azo coupling, a fundamental
reaction in the synthesis of a vast array of colorants. The process involves two main stages:
diazotization of a primary aromatic amine and the subsequent coupling of the resulting
diazonium salt with a coupling component.

Experimental Protocol: General Manufacturing Method

While a detailed, step-by-step laboratory protocol with specific quantities and reaction
conditions is not readily available in the public literature, the general manufacturing method
involves the following key steps[1]:
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o Diazotization of 4-Chloro-2-nitrobenzenamine: 4-Chloro-2-nitrobenzenamine is treated with a
source of nitrous acid, typically generated in situ from sodium nitrite and a strong acid (e.g.,
hydrochloric acid), at low temperatures (0-5 °C). This reaction converts the primary amino

group into a highly reactive diazonium salt.

o Coupling Reaction: The freshly prepared diazonium salt solution is then slowly added to a
solution of the coupling component, 3-Hydroxy-N-o-tolyl-2-naphthamide, which is typically
dissolved in an alkaline medium to activate it for electrophilic attack. The coupling reaction
results in the formation of the azo pigment, C.l. Pigment Red 14, which precipitates from the

reaction mixture.

« |solation and Purification: The precipitated pigment is isolated by filtration, washed with water
to remove residual salts and unreacted starting materials, and then dried.

Synthesis Workflow Diagram
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Caption: Synthetic workflow for C.I. Pigment Red 14.

Toxicological and Biological Activity Considerations
for Researchers

A critical aspect for researchers, particularly in drug development, is the toxicological profile
and potential biological activity of a compound. For azo pigments, a primary concern is their
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potential for in vivo reductive cleavage of the azo bond (-N=N-). This metabolic process, which
can be mediated by intestinal microflora or hepatic enzymes, can release the constituent
aromatic amines. The toxicity of the parent pigment is often low due to poor solubility and
absorption, but the resulting aromatic amines may be more readily absorbed and exhibit
toxicity, including carcinogenicity.

To date, specific toxicological studies, including cytotoxicity, genotoxicity, and in vivo toxicity, for
C.l. Pigment Red 14 (CAS 6471-50-7) are not readily available in the peer-reviewed scientific
literature.

The potential aromatic amines that could be released from the metabolic cleavage of C.I.
Pigment Red 14 are:

e 4-Chloro-2-nitrobenzenamine: A chlorinated and nitrated aromatic amine.

e 1-amino-3-hydroxy-N-(2-methylphenyl)-2-naphthamide: A substituted aminonaphthol
derivative.

The toxicological properties of these specific cleavage products would need to be considered in
any safety assessment.

Given the lack of specific data for C.I. Pigment Red 14, researchers should exercise caution
and consider the following:

e In vitro studies: Any in vitro studies using C.l. Pigment Red 14 should include assessments
of its stability in the culture medium and potential for degradation.

e Metabolic activation: When assessing the biological activity of this pigment, it would be
prudent to consider experimental designs that include metabolic activation systems (e.qg.,
liver S9 fractions) to simulate in vivo metabolism.

» Impurity profile: As with any synthetic compound, the impurity profile of the specific batch of
C.l. Pigment Red 14 being used should be considered, as impurities from the manufacturing
process could contribute to any observed biological effects.

Conclusion
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C.l. Pigment Red 14 is a well-established monoazo pigment with a defined chemical structure
and synthesis route. However, for its potential application or consideration in a research or drug
development context, there is a significant lack of publicly available data regarding its detailed
physicochemical properties, and more importantly, its toxicological and biological activity
profile. The potential for metabolic cleavage into aromatic amines necessitates a cautious
approach and further investigation to ascertain its safety profile for any application beyond its
traditional use as an industrial colorant. Researchers are encouraged to perform thorough
characterization and safety assessments before considering this compound for biological
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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